Piperlonguminine

• CAS No.: 5950-12-9
• Product Name: Piperlonguminine
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: (2E,4E)-5-(1,3-benzodioxol-5-yl)-N-(2-methylpropyl)penta-2,4-dienamide
• Standard InChI: InChI=1S/C16H19NO3/c1-12(2)10-17-16(18)6-4-3-5-13-7-8-14-15(9-13)20-11-19-14/h3-9,12H,10-11H2,1-2H3,(H,17,18)/b5-3+,6-4+
• Standard InChIKey: WHAAPCGHVWVUEX-GGWOSOGESA-N
• Isomeric SMILES: CC(C)CNC(=O)/C=C/C=C/C1=CC2=C(C=C1)OCO2
• SMILES: CC(C)CNC(=O)C=CC=CC1=CC2=C(C=C1)OCO2
• Canonical SMILES: CC(C)CNC(=O)C=CC=CC1=CC2=C(C=C1)OCO2
• Appearance: Solid powder
• Melting Point: 167-169°C
• Physical Description: Solid
• Description: (e, e)-Piperlonguminine, also known as piperlongumine, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms (e, e)-Piperlonguminine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (e, e)-piperlonguminine is primarily located in the membrane (predicted from logP). Outside of the human body, (e, e)-piperlonguminine can be found in herbs and spices. This makes (e, e)-piperlonguminine a potential biomarker for the consumption of this food product.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Piperlonguminine; NSC-125178; NSC 125178; NSC125178
• Reference: 1: Bosc E, Nastri J, Lefort V, Valli M, Contiguiba F, Pioli R, Furlan M, Bolzani VDS, El Amri C, Reboud-Ravaux M. Piperlongumine and some of its analogs inhibit selectively the human immunoproteasome over the constitutive proteasome. Biochem Biophys Res Commun. 2018 Feb 12;496(3):961-966. doi: 10.1016/j.bbrc.2018.01.100. Epub 2018 Feb 2. PubMed PMID: 29355526.; 2: Seok JS, Jeong CH, Petriello MC, Seo HG, Yoo H, Hong K, Han SG. Piperlongumine decreases cell proliferation and the expression of cell cycle-associated proteins by inhibiting Akt pathway in human lung cancer cells. Food Chem Toxicol. 2018 Jan;111:9-18. doi: 10.1016/j.fct.2017.10.058. Epub 2017 Nov 7. PubMed PMID: 29109039.; 3: Liu D, Qiu XY, Wu X, Hu DX, Li CY, Yu SB, Pan F, Chen XQ. Piperlongumine suppresses bladder cancer invasion via inhibiting epithelial mesenchymal transition and F-actin reorganization. Biochem Biophys Res Commun. 2017 Dec 9;494(1-2):165-172. doi: 10.1016/j.bbrc.2017.10.061. 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Synthesis and evaluation of N-heteroaromatic ring-based analogs of piperlongumine as potent anticancer agents. Eur J Med Chem. 2017 Sep 29;138:313-319. doi: 10.1016/j.ejmech.2017.06.046. Epub 2017 Jun 27. PubMed PMID: 28686911.; 8: Karki K, Hedrick E, Kasiappan R, Jin UH, Safe S. Piperlongumine Induces Reactive Oxygen Species (ROS)-Dependent Downregulation of Specificity Protein Transcription Factors. Cancer Prev Res (Phila). 2017 Aug;10(8):467-477. doi: 10.1158/1940-6207.CAPR-17-0053. Epub 2017 Jul 3. PubMed PMID: 28673967.; 9: Sriwiriyajan S, Sukpondma Y, Srisawat T, Madla S, Graidist P. (-)-Kusunokinin and piperloguminine from Piper nigrum: An alternative option to treat breast cancer. Biomed Pharmacother. 2017 Aug;92:732-743. doi: 10.1016/j.biopha.2017.05.130. Epub 2017 Jun 4. PubMed PMID: 28586745.; 10: Liu Q, Zhao D, Zhu X, Chen H, Yang Y, Xu J, Zhang Q, Fan A, Li N, Guo C, Kong Y, Lu Y, Chen X. Coloaded Nanoparticles of Paclitaxel and Piperlongumine for Enhancing Synergistic Antitumor Activities and Reducing Toxicity. J Pharm Sci. 2017 Oct;106(10):3066-3075. doi: 10.1016/j.xphs.2017.05.027. Epub 2017 May 26. PubMed PMID: 28552690.; 11: Fan L, Cao X, Yan H, Wang Q, Tian X, Zhang L, He X, Borjihan G, Morigen. The synthetic antihyperlipidemic drug potassium piperate selectively kills breast cancer cells through inhibiting G1-S-phase transition and inducing apoptosis. Oncotarget. 2017 Jul 18;8(29):47250-47268. doi: 10.18632/oncotarget.16872. PubMed PMID: 28467790; PubMed Central PMCID: PMC5564562.; 12: Zhang Y, Ma H, Wu Y, Wu Z, Yao Z, Zhang W, Zhuang C, Miao Z. Novel non-trimethoxylphenyl piperlongumine derivatives selectively kill cancer cells. Bioorg Med Chem Lett. 2017 Jun 1;27(11):2308-2312. doi: 10.1016/j.bmcl.2017.04.035. Epub 2017 Apr 13. PubMed PMID: 28434764.; 13: Jin HO, Park JA, Kim HA, Chang YH, Hong YJ, Park IC, Lee JK. Piperlongumine downregulates the expression of HER family in breast cancer cells. Biochem Biophys Res Commun. 2017 May 13;486(4):1083-1089. doi: 10.1016/j.bbrc.2017.03.166. Epub 2017 Apr 1. PubMed PMID: 28377224.; 14: Zhang B, Shi X, Xu G, Kang W, Zhang W, Zhang S, Cao Y, Qian L, Zhan P, Yan H, To KF, Wang L, Zou X. Elevated PRC1 in gastric carcinoma exerts oncogenic function and is targeted by piperlongumine in a p53-dependent manner. J Cell Mol Med. 2017 Jul;21(7):1329-1341. doi: 10.1111/jcmm.13063. Epub 2017 Feb 12. PubMed PMID: 28190297; PubMed Central PMCID: PMC5487922.; 15: Xu X, Fang X, Wang J, Zhu H. Identification of novel ROS inducer by merging the fragments of piperlongumine and dicoumarol. Bioorg Med Chem Lett. 2017 Mar 1;27(5):1325-1328. doi: 10.1016/j.bmcl.2016.08.016. Epub 2016 Aug 6. PubMed PMID: 28159415.; 16: Gu SM, Yun J, Son DJ, Kim HY, Nam KT, Kim HD, Choi MG, Choi JS, Kim YM, Han SB, Hong JT. Piperlongumine attenuates experimental autoimmune encephalomyelitis through inhibition of NF-kappaB activity. Free Radic Biol Med. 2017 Feb;103:133-145. doi: 10.1016/j.freeradbiomed.2016.12.027. Epub 2016 Dec 21. PubMed PMID: 28011150.; 17: Lad NP, Kulkarni S, Sharma R, Mascarenhas M, Kulkarni MR, Pandit SS. Piperlongumine derived cyclic sulfonamides (sultams): Synthesis and in vitro exploration for therapeutic potential against HeLa cancer cell lines. Eur J Med Chem. 2017 Jan 27;126:870-878. doi: 10.1016/j.ejmech.2016.12.022. Epub 2016 Dec 10. PubMed PMID: 27987486.; 18: Wang HB, Jin XL, Zheng JF, Wang F, Dai F, Zhou B. Developing piperlongumine-directed glutathione S-transferase inhibitors by an electrophilicity-based strategy. Eur J Med Chem. 2017 Jan 27;126:517-525. doi: 10.1016/j.ejmech.2016.11.034. Epub 2016 Nov 15. PubMed PMID: 27914365.; 19: Wang Y, Chang J, Liu X, Zhang X, Zhang S, Zhang X, Zhou D, Zheng G. Discovery of piperlongumine as a potential novel lead for the development of senolytic agents. Aging (Albany NY). 2016 Nov 19;8(11):2915-2926. doi: 10.18632/aging.101100. PubMed PMID: 27913811; PubMed Central PMCID: PMC5191878.; 20: Harshbarger W, Gondi S, Ficarro SB, Hunter J, Udayakumar D, Gurbani D, Singer WD, Liu Y, Li L, Marto JA, Westover KD. Structural and Biochemical Analyses Reveal the Mechanism of Glutathione S-Transferase Pi 1 Inhibition by the Anti-cancer Compound Piperlongumine. J Biol Chem. 2017 Jan 6;292(1):112-120. doi: 10.1074/jbc.M116.750299. Epub 2016 Nov 21. PubMed PMID: 27872191; PubMed Central PMCID: PMC5217671.
• PubChem Compound: 5320621
• Last Modified: Nov 11 2021